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Compound of Interest

Compound Name: Nojirimycin 1-sulfonic acid

Cat. No.: B1639772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known stability and solubility

properties of Nojirimycin 1-sulfonic acid, a notable glucosidase inhibitor. Due to the limited

availability of specific quantitative data in publicly accessible literature, this guide also furnishes

detailed, generalized experimental protocols for determining these crucial parameters. These

methodologies are based on standard pharmaceutical industry practices and can be adapted

for the rigorous evaluation of Nojirimycin 1-sulfonic acid in a laboratory setting.

Core Properties of Nojirimycin 1-Sulfonic Acid
Nojirimycin 1-sulfonic acid is a derivative of nojirimycin, a potent inhibitor of α- and β-

glucosidases. The addition of a sulfonic acid group can influence the compound's

physicochemical properties, including its solubility and stability, which are critical for its

handling, formulation, and biological activity.

Table 1: Physical and Chemical Properties of Nojirimycin 1-Sulfonic Acid
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Property Value Source

Molecular Formula C₆H₁₃NO₇S [1][2]

Molecular Weight 243.23 g/mol [1][2]

Appearance White Crystalline Solid [3]

Melting Point
124-130°C (with

decomposition)
[3]

CAS Number 114417-84-4 [1]

Solubility Profile
Nojirimycin 1-sulfonic acid is known to be soluble in water[3]. However, specific quantitative

solubility data (e.g., mg/mL at various temperatures or pH values) is not readily available in the

reviewed literature. The presence of both polar hydroxyl groups and the ionizable sulfonic acid

group suggests that its solubility is likely pH-dependent.

Table 2: Qualitative Solubility of Nojirimycin 1-Sulfonic Acid

Solvent Solubility Source

Water Soluble [3]

Experimental Protocol for Determining Aqueous
Solubility (Shake-Flask Method)
The shake-flask method is a standard and reliable technique for determining the

thermodynamic equilibrium solubility of a compound.

Objective: To determine the concentration of a saturated solution of Nojirimycin 1-sulfonic
acid in water at a specific temperature.

Materials:

Nojirimycin 1-sulfonic acid
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Purified water (e.g., Milli-Q or equivalent)

pH meter

Constant temperature shaker bath or incubator

Centrifuge

Analytical balance

Volumetric flasks and pipettes

HPLC system with a suitable detector (e.g., ELSD, CAD, or a derivatization-based

UV/fluorescence method)

Syringe filters (e.g., 0.22 µm PVDF)

Methodology:

Preparation of the Suspension: Add an excess amount of Nojirimycin 1-sulfonic acid to a

known volume of water in a sealed container (e.g., a glass vial). The excess solid should be

visually apparent.

Equilibration: Place the container in a constant temperature shaker bath (e.g., 25°C or 37°C)

and agitate for a predetermined period (e.g., 24 to 72 hours) to ensure equilibrium is

reached.

Phase Separation: After equilibration, allow the suspension to settle. Centrifuge the samples

at a high speed to pellet the undissolved solid.

Sample Collection and Dilution: Carefully withdraw an aliquot of the clear supernatant. To

avoid disturbing the solid, it is advisable to filter the supernatant through a syringe filter.

Dilute the collected supernatant with a known volume of an appropriate solvent (e.g., water

or mobile phase) to a concentration within the analytical method's linear range.

Quantification: Analyze the diluted sample using a validated HPLC method to determine the

concentration of Nojirimycin 1-sulfonic acid.
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Calculation: Calculate the solubility by taking into account the dilution factor. The experiment

should be performed in triplicate to ensure reproducibility.

Workflow for Shake-Flask Solubility Determination
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Workflow for Shake-Flask Solubility Determination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1639772?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1639772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stability Profile
The stability of Nojirimycin 1-sulfonic acid is a critical parameter for its storage and

formulation. The reported melting point of 124-130°C with decomposition indicates thermal

lability at elevated temperatures. The stability in aqueous solutions, particularly as a function of

pH and temperature, has not been quantitatively reported in the available literature.

Experimental Protocol for Determining Aqueous
Stability (Forced Degradation Study)
Forced degradation studies are essential to identify potential degradation products and

pathways, and to develop stability-indicating analytical methods.

Objective: To evaluate the stability of Nojirimycin 1-sulfonic acid under various stress

conditions (acidic, basic, oxidative, thermal, and photolytic).

Materials:

Nojirimycin 1-sulfonic acid

Hydrochloric acid (HCl) solution (e.g., 0.1 M)

Sodium hydroxide (NaOH) solution (e.g., 0.1 M)

Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

Purified water

pH meter

Temperature-controlled oven

Photostability chamber

HPLC system with a stability-indicating method (typically with a mass spectrometer, MS,

detector to identify degradants)

Volumetric flasks and pipettes
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Methodology:

Stock Solution Preparation: Prepare a stock solution of Nojirimycin 1-sulfonic acid in water

at a known concentration.

Stress Conditions:

Acidic Hydrolysis: Mix the stock solution with an equal volume of HCl solution. Store at a

specific temperature (e.g., 60°C) for a defined period.

Basic Hydrolysis: Mix the stock solution with an equal volume of NaOH solution. Store at a

specific temperature (e.g., 60°C) for a defined period. Neutralize the samples before

analysis.

Oxidative Degradation: Mix the stock solution with an equal volume of H₂O₂ solution. Store

at room temperature for a defined period.

Thermal Degradation: Store the stock solution at an elevated temperature (e.g., 60°C).

Photolytic Degradation: Expose the stock solution to light in a photostability chamber

according to ICH guidelines.

Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

Analysis: Analyze the stressed samples using a validated stability-indicating HPLC method.

The method should be able to separate the parent compound from all significant degradation

products.

Data Evaluation: Calculate the percentage of degradation of Nojirimycin 1-sulfonic acid at

each time point and under each stress condition. Identify and characterize any major

degradation products using techniques like LC-MS.
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Workflow for Forced Degradation Study
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Workflow for Forced Degradation Study

Conclusion
While Nojirimycin 1-sulfonic acid is known to be a water-soluble, crystalline solid, there is a

notable absence of detailed, publicly available quantitative data regarding its solubility and

stability under various pharmaceutically relevant conditions. The provided experimental

protocols offer a robust framework for researchers and drug development professionals to

systematically characterize these critical attributes. A thorough understanding of the solubility

and stability of Nojirimycin 1-sulfonic acid is imperative for its advancement as a potential
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therapeutic agent, enabling appropriate formulation strategies and ensuring product quality and

efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. medchemexpress.com [medchemexpress.com]

3. Nojirimycin-1-Sulfonic Acid _上海惠诚生物 生物试剂,标准品,仪器设备,耗材,一站式服务 [e-
biochem.com]

To cite this document: BenchChem. [Nojirimycin 1-Sulfonic Acid: A Technical Guide to
Stability and Solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1639772#nojirimycin-1-sulfonic-acid-stability-and-
solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1639772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

